Cas no 2171894-04-3 (5-tert-butyl-2,2-diethyl-1,3-oxazinane)
5-tert-butyl-2,2-diethyl-1,3-oxazinane Chemical and Physical Properties
Names and Identifiers
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- 5-tert-butyl-2,2-diethyl-1,3-oxazinane
- 2171894-04-3
- EN300-1279304
-
- Inchi: 1S/C12H25NO/c1-6-12(7-2)13-8-10(9-14-12)11(3,4)5/h10,13H,6-9H2,1-5H3
- InChI Key: VCBCULMNJOBYGA-UHFFFAOYSA-N
- SMILES: O1CC(CNC1(CC)CC)C(C)(C)C
Computed Properties
- Exact Mass: 199.193614421g/mol
- Monoisotopic Mass: 199.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 21.3Ų
5-tert-butyl-2,2-diethyl-1,3-oxazinane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279304-0.05g |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 0.05g |
$888.0 | 2023-06-08 | ||
| Enamine | EN300-1279304-0.1g |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 0.1g |
$930.0 | 2023-06-08 | ||
| Enamine | EN300-1279304-0.25g |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 0.25g |
$972.0 | 2023-06-08 | ||
| Enamine | EN300-1279304-0.5g |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 0.5g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-1279304-1.0g |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 1g |
$1057.0 | 2023-06-08 | ||
| Enamine | EN300-1279304-2.5g |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 2.5g |
$2071.0 | 2023-06-08 | ||
| Enamine | EN300-1279304-5.0g |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 5g |
$3065.0 | 2023-06-08 | ||
| Enamine | EN300-1279304-10.0g |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 10g |
$4545.0 | 2023-06-08 | ||
| Enamine | EN300-1279304-50mg |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1279304-100mg |
5-tert-butyl-2,2-diethyl-1,3-oxazinane |
2171894-04-3 | 100mg |
$741.0 | 2023-10-01 |
5-tert-butyl-2,2-diethyl-1,3-oxazinane Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 5-tert-butyl-2,2-diethyl-1,3-oxazinane
Comprehensive Overview of 5-tert-butyl-2,2-diethyl-1,3-oxazinane (CAS No. 2171894-04-3)
The compound 5-tert-butyl-2,2-diethyl-1,3-oxazinane (CAS No. 2171894-04-3) is a specialized heterocyclic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its unique structural features, including the oxazinane ring system and tert-butyl and diethyl substituents, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and material science.
One of the most frequently searched questions about 5-tert-butyl-2,2-diethyl-1,3-oxazinane revolves around its synthesis and reactivity. The compound's oxazinane core is a six-membered ring containing both oxygen and nitrogen atoms, which contributes to its stability and versatility in chemical reactions. The presence of the tert-butyl group enhances steric hindrance, while the diethyl substituents influence its solubility and lipophilicity. These properties are critical for optimizing its performance in catalytic processes or as a building block for bioactive molecules.
In recent years, the demand for 5-tert-butyl-2,2-diethyl-1,3-oxazinane has risen alongside advancements in green chemistry and sustainable synthesis methods. Environmental concerns and regulatory pressures have driven researchers to explore eco-friendly routes for producing such heterocyclic compounds. For instance, catalytic hydrogenation and microwave-assisted synthesis are now being investigated as alternatives to traditional methods. These innovations align with the growing trend of minimizing waste and reducing energy consumption in chemical manufacturing.
Another hot topic related to 5-tert-butyl-2,2-diethyl-1,3-oxazinane is its potential role in pharmaceutical applications. The oxazinane scaffold is known to exhibit bioactive properties, making it a promising candidate for developing new therapeutics. Researchers are particularly interested in its ability to modulate enzyme activity or interact with biological targets. Questions like "How does 5-tert-butyl-2,2-diethyl-1,3-oxazinane interact with proteins?" or "What are its pharmacokinetic properties?" are commonly explored in academic and industrial settings.
The compound's physical and chemical properties are also a focal point for many users. 5-tert-butyl-2,2-diethyl-1,3-oxazinane typically appears as a colorless to pale yellow liquid with a distinct odor. Its molecular weight, boiling point, and solubility parameters are essential for determining its suitability in various applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and quantify this compound in research and quality control processes.
From a commercial perspective, 5-tert-butyl-2,2-diethyl-1,3-oxazinane is available through specialized chemical suppliers, often in small to medium quantities for research purposes. Pricing and availability can vary depending on market demand and production scalability. Companies involved in custom synthesis or contract research organizations (CROs) frequently seek this compound for client projects, further driving its relevance in the chemical industry.
Looking ahead, the future of 5-tert-butyl-2,2-diethyl-1,3-oxazinane appears promising, with ongoing studies exploring its derivatives and analogs. The integration of computational chemistry and machine learning in molecular design could unlock new possibilities for this compound, such as tailored modifications to enhance its efficacy or reduce toxicity. As the scientific community continues to uncover its potential, 5-tert-butyl-2,2-diethyl-1,3-oxazinane is poised to remain a key player in the evolving landscape of heterocyclic chemistry.
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